Cas no 309943-00-8 (4-(4-ACETYLPIPERAZIN-1-YL)-3-NITROBENZOIC ACID)

• Product Name: 4-(4-ACETYLPIPERAZIN-1-YL)-3-NITROBENZOIC ACID
• CAS No: 309943-00-8
• MF: C₁₃H₁₅N₃O₅
• MW: 293.275303125381
• CID: 843293
• PubChem ID: 4962130
• Update Time: 2025-11-06

4-(4-ACETYLPIPERAZIN-1-YL)-3-NITROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(4-ACETYLPIPERAZIN-1-YL)-3-NITROBENZOIC ACID
• 309943-00-8
• Z55983402
• Oprea1_067946
• SR-01000143981
• J-513448
• AKOS000214342
• EN300-12918
• SR-01000143981-1
• EU-0062834
• G76241

• MDL： MFCD02111682
• Inchi： 1S/C13H15N3O5/c1-9(17)14-4-6-15(7-5-14)11-3-2-10(13(18)19)8-12(11)16(20)21/h2-3,8H,4-7H2,1H3,(H,18,19)
• InChI Key： MAVOKEBVUFLMCU-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(C(=O)O)=CC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 293.10125
• Monoisotopic Mass: 293.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 103.99